t-Butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride

• IUPAC Name: tert-butyl N-[(2R,3R)-2-methylazetidin-3-yl]carbamate;hydrochloride
• InChI: InChI=1S/C9H18N2O2.ClH/c1-6-7(5-10-6)11-8(12)13-9(2,3)4;/h6-7,10H,5H2,1-4H3,(H,11,12);1H/t6-,7-;/m1./s1
• InChI Key: QEGLJGQQFDDFJO-ZJLYAJKPSA-N
• Canonical SMILES: CC1C(CN1)NC(=O)OC(C)(C)C.Cl
• Isomeric SMILES: C[C@@H]1[C@@H](CN1)NC(=O)OC(C)(C)C.Cl
• Molecular Formula: C9H19ClN2O2
• Molecular Weight: 222.71 g/mol

Description

T-Butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride is a chemical compound with the CAS number 2007915-44-6. It has a molecular weight of 222.71 and a molecular formula of C9H19ClN2O2.

Molecular Structure Analysis

The molecular structure of this compound consists of a cis-2-methylazetidin-3-yl group attached to a carbamate group, which is further attached to a tert-butyl group. The presence of these groups may influence the compound’s reactivity and properties.

Scientific Research Applications

Pharmacological Applications

Carbamate compounds, such as Tiagabine, a potent and selective GABA uptake inhibitor, have shown significant anticonvulsant properties and potential utility in the treatment of chronic seizure disorders such as generalized clonic-tonic epilepsy, photomyoclonic seizures, myoclonic petit mal epilepsy, and complex partial epilepsy (Suzdak & Jansen, 1995).

Environmental Impact and Degradation

Carbamate pesticides, like Aldicarb, are known for their soil application to control various pests. Although effective, their environmental impact and degradation pathways have been subjects of research due to concerns about water contamination and toxicity to non-target organisms (Risher, Mink, & Stara, 1987). Studies have also focused on understanding the structure-metabolism relationships in the hydrolysis of carbamates to aid in the design of more environmentally friendly compounds (Vacondio et al., 2010).

Mechanisms of Action and Toxicology

Understanding the toxicologic effects and mechanisms of action of carbamate insecticides is crucial for evaluating their safety and environmental impact. Research has detailed these aspects, highlighting the need for cautious use and proper management to mitigate potential risks (Smith & Bucher, 2012).

Neuroprotective Applications

In the realm of neurology, compounds like 3-N-Butylphthalide derived from natural sources have shown significant neuroprotective effects, emphasizing the potential of carbamate derivatives in treating neurological disorders such as ischemic stroke and degenerative diseases (Abdoulaye & Guo, 2016).

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structure, it may interact with its targets through hydrogen bonding, ionic interactions, or hydrophobic interactions .

Pharmacokinetics

The compound’s metabolism and excretion pathways are yet to be determined .